3-chloro-N-cyclohexyl-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-cyclohexyl-4-ethoxybenzamide
• InChI: InChI=1S/C15H20ClNO2/c1-2-19-14-9-8-11(10-13(14)16)15(18)17-12-6-4-3-5-7-12/h8-10,12H,2-7H2,1H3,(H,17,18)
• InChI Key: KWWUDTRIUGOFLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2CCCCC2)Cl
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

3-chloro-N-cyclohexyl-4-ethoxybenzamide, also known as CHEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CHEB has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further study. In

Mechanism of Action

The mechanism of action of 3-chloro-N-cyclohexyl-4-ethoxybenzamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. For example, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory molecules. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to bind to and activate peroxisome proliferator-activated receptor gamma (PPARγ), a receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and physiological effects:
3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit a variety of biochemical and physiological effects. In addition to its anti-inflammatory, neuroprotective, and antitumor properties, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit antioxidant properties, making it a potential treatment for oxidative stress-related diseases. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit analgesic properties, making it a potential treatment for pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-cyclohexyl-4-ethoxybenzamide in lab experiments is its high purity and good yield. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit a variety of biochemical and physiological effects, making it a versatile compound for study. One limitation of using 3-chloro-N-cyclohexyl-4-ethoxybenzamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For research on 3-chloro-N-cyclohexyl-4-ethoxybenzamide include further exploration of its mechanism of action, as well as its potential therapeutic applications in various diseases. Additionally, research on the pharmacokinetics and pharmacodynamics of 3-chloro-N-cyclohexyl-4-ethoxybenzamide is needed to better understand its efficacy and safety. Finally, research on the synthesis of 3-chloro-N-cyclohexyl-4-ethoxybenzamide analogs may lead to the development of even more potent and selective compounds for therapeutic use.

Scientific Research Applications

3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit potential therapeutic applications in various scientific research studies. One study found that 3-chloro-N-cyclohexyl-4-ethoxybenzamide has anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as arthritis. Another study found that 3-chloro-N-cyclohexyl-4-ethoxybenzamide has neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit antitumor properties, making it a potential treatment for cancer.